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Compound of Interest

Compound Name: Androstenol

Cat. No.: B1195071

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the psychological effects of two putative
human pheromones, Androstenol and Androstadienone. The information is compiled from
various scientific studies to offer an objective overview supported by experimental data. This
document is intended for researchers, scientists, and professionals in drug development
investigating the potential of these compounds.

Data Presentation: Quantitative Comparison of
Psychological Effects

The following table summarizes the key quantitative findings from studies on Androstenol and
Androstadienone.
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Psychological Effect

Androstenol

Androstadienone

Supporting Studies

Mood (Women)

Tended to rate moods
as more submissive
rather than
aggressive,
particularly in the
middle of the
menstrual cycle.[1] No
significant effect on
ratings of
happy/depressed,
lethargic/lively,
sexy/unsexy, or
irritable/good-

tempered.[1]

Improves mood,
particularly in the
presence of a male
experimenter.[2][3][4]
[5] Reduces
nervousness and
tension.[6][7][8]
Increases positive
mood and reduces
negative feelings.[5][6]
[O1[10][11]

Benton (1982),[1]
Grosser et al. (2000),
[8] Jacob &
McClintock (2000),[6]
[9] Lundstrém et al.
(2003),[6] Villemure &
Bushnell (2007),[6]
Ferdenzi et al. (2016)
[11]

Mood (Men)

Men exposed to
androstenol showed a
significantly reduced
error rate in a lexical
decision task,
suggesting increased
focus.[12]

May worsen or have

no effect on mood.[2]

Ferdenzi et al. (2016),
[12] Villemure &
Bushnell (2012)[6]
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Attention & Cognition

Men exposed to
androstenol made
fewer errors in a
lexical decision task.
[12]

Enhances attention to
emotional stimuli and
emotional information.
[13][14][15] Slows
identification of
emotional words in a
Stroop task,
suggesting greater
allocation of
attentional resources.
[13][15] Does not alter
attention to social or
general cognitive
information.[13][15]

Hummer & McClintock
(2009),[13][15]
Ferdenzi et al. (2016),
[12] Hornung et al.
(2017)[5]

Social & Behavioral
Effects

Men avoided restroom
stalls treated with
androstenol.[16][17]
Women's stall
selection was
unaffected.[16][17]
Increased social
interactions for
women the day after
overnight exposure.
[18]

May promote positive
mood states in women
in a context-
dependent manner.[6]
Influences the
processing of

emotional words.[12]

Gustavson et al.
(1987),[16][17] Cutler
et al. (1998),[18]
Bensafi et al. (2004)

[6]

Physiological Arousal

Limited direct
evidence in reviewed

studies.

Heightens
sympathetic arousal.
[6] Alters cortisol

levels in women.[6]

Bensafi et al. (2003),
[6] Wyart et al. (2007)

[6]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison of Androstenol

and Androstadienone.
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Study on Mood Effects Throughout the Menstrual Cycle
(Androstenol)

¢ Objective: To assess the influence of Androstenol on the mood of female subjects
throughout their menstrual cycle.

o Participants: Female subjects.
o Methodology:
o A double-blind, placebo-controlled design was used.

o Each morning for one month, subjects applied either 5a-androst-16-en-3a-ol
(Androstenol) or a placebo solution to their upper lip.[1]

o Each evening, participants rated their moods during that day using five scales:
happy/depressed, lethargic/lively, sexy/unsexy, irritable/good-tempered, and
submissive/aggressive.[1]

» Key Findings: In the middle of their menstrual cycle, women exposed to Androstenol tended
to rate their moods as more submissive rather than aggressive.[1] No other significant mood
effects were observed.[1]

Comparative Study of Musky Compounds on
Psychological State (Androstadienone vs. Androstenol)

» Objective: To compare the psychological effects of Androstadienone with those of
Androstenol and Muscone.

o Participants: 37 participants.[9]
» Methodology:
o A double-blind, within-subject, repeated-measures experiment was conducted.[9][11]

o A nanomolar amount of each compound (Androstadienone, Androstenol, Muscone) was
presented under each participant's nose, masked by clove oil to minimize olfactory
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differences.[9][11]

o Participants completed a baseline psychological battery and then again at 25-minute
intervals after exposure.[9][11]

o Key Findings: The effects of Androstadienone on psychological state were unique compared
to those of Androstenol and Muscone.[9][11]

Study on Attention to Emotional Information
(Androstadienone)

» Objective: To determine the specific psychological processes altered by Androstadienone.
 Participants: 50 men and women.[13][15]
» Methodology:

o Solutions of 250 uM Androstadienone or a clove-odor control carrier were applied to the
participants' upper lip on separate days.[13][15]

o Four different studies were completed:

» Subliminal face-pair presentation: A neutral face and an emotional (happy or angry) face
were presented subliminally, followed by a dot probe.[13][15]

» Stroop paradigms: Emotional or mismatched color words were used to interfere with ink
color identification.[13][15]

= Working memory tasks: Participants performed tasks with neutral faces or shapes as
stimuli.[13][15]

» Self-reported attentiveness.[13][15]

» Key Findings: Androstadienone specifically enhanced automatic attention to emotional
information and increased the allocation of attentional resources towards emotional words,
without altering attention to social or general cognitive information.[13][15]

Mandatory Visualization
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Signaling Pathways

The following diagrams illustrate the proposed signaling pathways for Androstenol and
Androstadienone based on current research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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